N-(3-methoxyphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-(3-methoxyphenyl)-6-nitro-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C14H11N3O5S/c1-22-11-4-2-3-9(7-11)15-14-12-6-5-10(17(18)19)8-13(12)23(20,21)16-14/h2-8H,1H3,(H,15,16)
• InChI Key: DFCRBYSNWULNPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC2=NS(=O)(=O)C3=C2C=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C14H11N3O5S
• Molecular Weight: 333.32 g/mol

Description

N-(3-methoxyphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the benzisothiazolone family of compounds, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(3-methoxyphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide is not fully understood, but it is thought to act as a reversible inhibitor of certain enzymes and receptors in the brain. Specifically, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, and to modulate the activity of certain subtypes of nicotinic acetylcholine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-methoxyphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide are complex and varied, depending on the specific target and context of its action. Some of the reported effects include increased levels of acetylcholine in the brain, enhanced cognitive function, and reduced inflammation and oxidative stress. However, further research is needed to fully understand the range of effects and their underlying mechanisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-methoxyphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide for lab experiments is its high potency and selectivity for certain targets in the brain. This makes it a valuable tool for studying the role of these targets in various biological processes. However, its complex mechanism of action and potential side effects may also pose challenges for its use in certain experimental settings.

Future Directions

There are many potential directions for future research on N-(3-methoxyphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide. Some possible areas of focus include: (1) further elucidation of its mechanism of action and molecular targets, (2) exploration of its potential therapeutic applications in neurological disorders and cancer, (3) development of more selective and potent derivatives, and (4) investigation of its potential as a tool for studying the role of acetylcholine and other neurotransmitters in the brain. Overall, N-(3-methoxyphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide represents a promising area of research with many potential applications in the fields of neuroscience and medicinal chemistry.

Synthesis Methods

The synthesis of N-(3-methoxyphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide involves a multi-step process that begins with the reaction of 3-methoxyaniline with chlorosulfonic acid to form the corresponding sulfonic acid derivative. This compound is then reacted with nitric acid to introduce a nitro group at the 6-position of the benzisothiazolone ring. Finally, the nitro group is reduced to an amine using a suitable reducing agent such as sodium dithionite. The resulting compound is a yellow crystalline powder with a melting point of 199-201°C.

Scientific Research Applications

N-(3-methoxyphenyl)-6-nitro-1,2-benzisothiazol-3-amine 1,1-dioxide has been studied for its potential applications in various areas of scientific research, including neuroscience, cancer biology, and medicinal chemistry. One of the key areas of interest is its ability to modulate the activity of certain enzymes and receptors in the brain, which may have implications for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.